Cas no 1206641-31-7 (1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropane-1-carbonitrile)
1206641-31-7 structure
Product Name:1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropane-1-carbonitrile
CAS No:1206641-31-7
MF:C16H20BNO2
MW:269.146504402161
MDL:MFCD18383917
CID:1091879
PubChem ID:53423523
Update Time:2025-04-20
1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropane-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropanecarbonitrile
- 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropane-1-carbonitrile
- QC-2442
- 1-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-cyclopropanecarbonitrile
- AK146089
- 1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropane-1-carbonitrile
- LQTZQARAJYGKBH-UHFFFAOYSA-N
- FCH2800990
- AX8219149
- 1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropane-1-carbonitrile
- A892142
- AKOS022178748
- DB-089265
- DS-8458
- SY103760
- 4-(1-Cyanocyclopropyl)phenylboronic Acid Pinacol Ester
- (4-(1-CYANOCYCLOPROPYL)PHENYL)BORONIC ACID PINACOL ESTER
- CS-0037668
- Y10430
- EN300-7419118
- SCHEMBL342968
- 1-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl] -cyclopropanecarbonitrile
- DTXSID30698338
- AMY13920
- 1206641-31-7
- Z2044739056
- MFCD18383917
-
- MDL: MFCD18383917
- Inchi: 1S/C16H20BNO2/c1-14(2)15(3,4)20-17(19-14)13-7-5-12(6-8-13)16(11-18)9-10-16/h5-8H,9-10H2,1-4H3
- InChI Key: LQTZQARAJYGKBH-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC(=CC=2)C2(C#N)CC2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 269.15900
- Monoisotopic Mass: 269.1587090g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 423
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.2
Experimental Properties
- PSA: 42.25000
- LogP: 2.54098
1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropane-1-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T39630-100mg |
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropanecarbonitrile |
1206641-31-7 | 95% | 100mg |
¥79.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T39630-250mg |
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropanecarbonitrile |
1206641-31-7 | 250mg |
¥446.0 | 2021-09-03 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T39630-1g |
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropanecarbonitrile |
1206641-31-7 | 1g |
¥1136.0 | 2021-09-03 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T39630-5g |
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropanecarbonitrile |
1206641-31-7 | 5g |
¥5606.0 | 2021-09-03 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T39630-10g |
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropanecarbonitrile |
1206641-31-7 | 10g |
¥9526.0 | 2021-09-03 | ||
| abcr | AB462610-250 mg |
1-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-cyclopropanecarbonitrile; . |
1206641-31-7 | 250MG |
€172.80 | 2023-07-18 | ||
| abcr | AB462610-1 g |
1-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-cyclopropanecarbonitrile; . |
1206641-31-7 | 1g |
€414.20 | 2023-07-18 | ||
| Chemenu | CM131043-250mg |
1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropane-1-carbonitrile |
1206641-31-7 | 95% | 250mg |
$59 | 2023-03-07 | |
| Chemenu | CM131043-1g |
1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropane-1-carbonitrile |
1206641-31-7 | 95% | 1g |
$170 | 2023-03-07 | |
| Chemenu | CM131043-5g |
1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropane-1-carbonitrile |
1206641-31-7 | 95% | 5g |
$680 | 2023-03-07 |
1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropane-1-carbonitrile Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
1206641-31-7 (1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropane-1-carbonitrile) Related Products
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